Cas no 1261904-76-0 (2-Methyl-6-(naphthalen-1-yl)benzoic acid)

• Product Name: 2-Methyl-6-(naphthalen-1-yl)benzoic acid
• CAS No: 1261904-76-0
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• MDL: MFCD18321548
• CID: 2762500
• PubChem ID: 53227421
• Update Time: 2025-06-11

2-Methyl-6-(naphthalen-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261904-76-0
• 2-Methyl-6-(naphthalen-1-yl)benzoic acid
• 6-Methyl-2-(naphthalen-1-yl)benzoic acid, 95%
• 6-Methyl-2-(naphthalen-1-yl)benzoic acid
• MFCD18321548
• 2-methyl-6-naphthalen-1-ylbenzoic acid

• MDL： MFCD18321548
• Inchi： 1S/C18H14O2/c1-12-6-4-11-16(17(12)18(19)20)15-10-5-8-13-7-2-3-9-14(13)15/h2-11H,1H3,(H,19,20)
• InChI Key： RRVVFRUFTRZJIJ-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=CC=1C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 262.099379685Da
• Monoisotopic Mass: 262.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Methyl-6-(naphthalen-1-yl)benzoic acid

Introduction to 2-Methyl-6-(naphthalen-1-yl)benzoic acid (CAS No. 1261904-76-0)

2-Methyl-6-(naphthalen-1-yl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261904-76-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural motif, combining a benzoic acid backbone with a methyl group at the 2-position and a naphthalen-1-yl moiety at the 6-position. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug discovery.

The compound’s molecular structure, characterized by the presence of both aromatic rings—the benzene ring and the naphthalene ring—imparts upon it desirable electronic and steric properties. These attributes make 2-Methyl-6-(naphthalen-1-yl)benzoic acid a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The benzoic acid moiety is well-known for its role as a pharmacophore in various drugs, while the naphthalenyl group can enhance lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl-substituted benzoic acids. Studies have demonstrated that such compounds can exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The specific substitution pattern in 2-Methyl-6-(naphthalen-1-yl)benzoic acid may confer unique interactions with biological targets, making it an attractive candidate for further investigation.

One of the most compelling aspects of 2-Methyl-6-(naphthalen-1-yl)benzoic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop derivatives with enhanced binding affinity and selectivity for specific enzymes or receptors. For instance, modifications at the methyl and naphthalenyl positions have been explored to optimize pharmacokinetic profiles, leading to more effective drug candidates. The compound’s ability to serve as a scaffold for structure-based drug design underscores its importance in modern pharmaceutical research.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Methyl-6-(naphthalen-1-yl)benzoic acid’s potential. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects. Moreover, high-throughput screening (HTS) techniques have been employed to rapidly assess the biological activity of various derivatives, streamlining the drug discovery process.

The synthetic pathways for 2-Methyl-6-(naphthalen-1-yl)benzoic acid also warrant discussion. Given its structural complexity, multiple synthetic routes have been developed to achieve high yields and purity. Common methodologies include Friedel-Crafts acylation followed by nucleophilic substitution, as well as cross-coupling reactions between aryl halides and organometallic reagents. These synthetic strategies highlight the compound’s utility not only as a target molecule but also as a tool for developing new synthetic methodologies.

In addition to its pharmaceutical applications, 2-Methyl-6-(naphthalen-1-yl)benzoic acid has shown promise in materials science. Its aromatic structure and functional groups make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The compound’s ability to absorb light across specific wavelengths and its stability under various conditions make it an attractive material for optoelectronic devices.

The environmental impact of synthesizing and utilizing 2-Methyl-6-(naphthalen-1-yl)benzoic acid is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes, solvent-free reactions, and biocatalysis are among the innovative approaches being explored to enhance sustainability in the production of this compound.

Future research directions for 2-Methyl-6-(naphthalen-1-yl)benzoic acid include exploring its role in treating neurological disorders and chronic diseases. Preliminary studies suggest that derivatives of this compound may modulate neurotransmitter systems or inhibit key enzymes involved in disease progression. As our understanding of disease mechanisms continues to evolve, compounds like 2-Methyl-6-(naphthalen-1-yb enzobenzonic aci d) will likely play an increasingly important role in developing targeted therapies.

In conclusion, 2-Methyl-6-(naphthalen-l yl)benz obenzonic aci d (CAS No. 1261904 76 0 ) is a multifaceted compound with significant potential across multiple domains of science and technology Its unique structural features make it a valuable tool for pharmaceutical research materials science environmental sustainability efforts This versatility underscores why it continues to be studied extensively by researchers worldwide